![molecular formula C17H23NO4 B1211937 10-Methoxy-9-methyl-8-[(3-methyl-2-butenyl)oxy]-3,4,5,6-tetrahydro-1H-2,5-benzoxazocin-6-one](/img/structure/B1211937.png)
10-Methoxy-9-methyl-8-[(3-methyl-2-butenyl)oxy]-3,4,5,6-tetrahydro-1H-2,5-benzoxazocin-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Porritoxin is a member of methoxybenzenes.
Scientific Research Applications
Synthesis and Structural Studies
Synthesis through Meisenheimer Rearrangement : This chemical compound is synthesized via the Meisenheimer rearrangement, a chemical reaction used in the creation of heterocyclic derivatives (Bremner et al., 1988). This process is integral in the synthesis of various heterocyclic ring systems, contributing significantly to the field of organic chemistry.
Structural Analysis : The crystal and molecular structure of derivatives of this compound, such as 10-methoxy-5-methyl-7-phenyl-2,3,4,5-tetrahydro-7H-1,6,5-benzodioxazonine, has been determined using X-ray crystallographic methods. This aids in understanding the molecular geometry and properties of the compound and its derivatives (Bremner et al., 1988).
Applications in Synthesis of Heterocyclic Compounds
Preparation of Heterocyclic Derivatives : The compound is used as a starting material in the preparation of various heterocyclic derivatives. This includes its use in the Bischler-Napieralski-type reaction, important for the synthesis of novel organic compounds with potential applications in medicinal chemistry (Bremner, Browne, & Gunawardana, 1984).
Ring-Expansion Reactions : It serves as a precursor in ring-expansion reactions, a crucial step in the synthesis of complex organic molecules. These reactions are vital for developing new drugs and other organic compounds (Bremner, Browne, & Gunawardana, 1984).
Mass Spectrometry and Structural Elucidation
- Mass Spectrometry Analysis : The compound and its isomers have been studied using mass spectrometry, providing insights into their molecular structures and fragmentation patterns. This is essential for the identification and characterization of new compounds in pharmaceutical research (Bravo et al., 1988).
Properties
Molecular Formula |
C17H23NO4 |
---|---|
Molecular Weight |
305.4 g/mol |
IUPAC Name |
10-methoxy-9-methyl-8-(3-methylbut-2-enoxy)-1,3,4,5-tetrahydro-2,5-benzoxazocin-6-one |
InChI |
InChI=1S/C17H23NO4/c1-11(2)5-7-22-15-9-13-14(16(20-4)12(15)3)10-21-8-6-18-17(13)19/h5,9H,6-8,10H2,1-4H3,(H,18,19) |
InChI Key |
AZQSCCFUFHJMQW-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C2C(=C1OC)COCCNC2=O)OCC=C(C)C |
Canonical SMILES |
CC1=C(C=C2C(=C1OC)COCCNC2=O)OCC=C(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.